Cas no 111424-33-0 (Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-)
111424-33-0 structure
Product Name:Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-
CAS No:111424-33-0
MF:C18H12ClN
MW:277.747583389282
CID:1203167
Update Time:2024-08-05
Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl- Chemical and Physical Properties
Names and Identifiers
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- Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl-
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- Inchi: 1S/C18H12ClN/c1-11-13-7-6-12-4-2-3-5-15(12)16(13)10-17-14(11)8-9-20-18(17)19/h2-10H,1H3
- InChI Key: BRVPLLMCHGRCHQ-UHFFFAOYSA-N
- SMILES: C1(Cl)C2=C(C(C)=C3C=CC4C(C3=C2)=CC=CC=4)C=CN=1
Computed Properties
- Exact Mass: 277.06596
Experimental Properties
- Density: 1.302±0.06 g/cm3(Predicted)
- Melting Point: 144 °C(Solv: hexane (110-54-3))
- Boiling Point: 503.9±30.0 °C(Predicted)
- PSA: 12.89
- pka: 3.44±0.30(Predicted)
Naphth[2,1-g]isoquinoline, 11-chloro-7-methyl- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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